N-(6-methylbenzo[d]thiazol-2-yl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C21H23N3O3S2/c1-15-10-11-18-19(13-15)28-21(22-18)23-20(25)14-16-7-5-6-12-24(16)29(26,27)17-8-3-2-4-9-17/h2-4,8-11,13,16H,5-7,12,14H2,1H3,(H,22,23,25)
• InChI Key: KRXXNCJTESAWDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)CC3CCCCN3S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C21H23N3O3S2
• Molecular Weight: 429.6 g/mol

Description

N-(6-methylbenzo[d]thiazol-2-yl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide, also known as Compound X, is a synthetic compound that has gained significant attention in scientific research. It has been found to exhibit promising pharmacological properties, making it a potential candidate for drug development.

Mechanism of Action

The exact mechanism of action of N-(6-methylbenzo[d]thiazol-2-yl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide X is not fully understood. However, it has been proposed that it exerts its pharmacological effects by modulating the activity of various molecular targets, including ion channels, receptors, and enzymes.
Biochemical and Physiological Effects:
This compound X has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, reduce inflammation, and alleviate pain. In addition, it has been found to enhance neuronal survival and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(6-methylbenzo[d]thiazol-2-yl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide X is its broad spectrum of pharmacological activities, making it a potential candidate for the development of multi-target drugs. However, one of the limitations of using this compound X in lab experiments is its low solubility in water, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on N-(6-methylbenzo[d]thiazol-2-yl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide X. One potential direction is to investigate its efficacy in animal models of various diseases, including cancer, inflammation, and neurodegenerative disorders. Another direction is to explore its potential as a lead compound for the development of new drugs with improved pharmacological properties. Furthermore, the development of new synthesis methods for this compound X could help to overcome its limitations and enhance its therapeutic potential.
Conclusion:
In conclusion, this compound X is a synthetic compound that exhibits promising pharmacological properties. Its broad spectrum of activities and potential for drug development make it an exciting area of research. Further studies are needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

N-(6-methylbenzo[d]thiazol-2-yl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide X is synthesized through a multi-step process involving various chemical reactions. The synthesis starts with the reaction of 6-methylbenzo[d]thiazole-2-amine with 2-bromoacetophenone in the presence of potassium carbonate and DMF. The resulting product is then treated with sodium hydride and 1-(phenylsulfonyl)piperidine-2-carboxylic acid to obtain this compound X.

Scientific Research Applications

N-(6-methylbenzo[d]thiazol-2-yl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide X has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent antitumor, anti-inflammatory, and analgesic activities. In addition, it has been shown to possess neuroprotective and antidepressant effects.